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Compound of Interest

Compound Name: Copper Fluor-4

Cat. No.: B12386175 Get Quote

For researchers, scientists, and professionals in drug development, the integrity of your work

and your personal safety are paramount. This guide provides essential, immediate safety and

logistical information for the handling of Copper Fluor-4, a specific fluorescent probe for Cu+

ions. Adherence to these protocols is critical for ensuring a safe laboratory environment and the

accuracy of your experimental outcomes.

Immediate Safety and Hazard Identification
Copper Fluor-4 is a chemical substance that requires careful handling to prevent potential

health hazards. While it is not classified as a hazardous substance or mixture, general

laboratory safety precautions should always be observed.[1][2]

Personal Protective Equipment (PPE): The use of appropriate PPE is the first line of defense

against accidental exposure.
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To protect against splashes

and dust particles.

Skin Protection

Impermeable gloves (e.g.,

nitrile rubber) and a laboratory

coat.

To prevent skin contact.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

with a particulate filter is

recommended if dust or

aerosols are generated.[1]

To prevent inhalation of dust or

aerosols.[1]

Operational Plan: From Receipt to Use
A systematic approach to handling Copper Fluor-4 from the moment it arrives in the laboratory

is crucial for maintaining its integrity and ensuring safety.

Receiving and Storage:

Upon receipt, inspect the packaging for any damage.

Store the compound in a tightly sealed container in a cool, well-ventilated area, protected

from light.[1]

Recommended Storage Temperatures:

Powder: -20°C for up to 3 years.[3]

In solvent: -80°C for up to 6 months, or -20°C for up to 1 month (protect from light).[4][5]

Preparation of Stock Solutions:

Due to its low water solubility, Copper Fluor-4 is typically dissolved in an organic solvent like

Dimethyl Sulfoxide (DMSO).[5]

For a 10 mM stock solution, dissolve 7.49 mg of Copper Fluor-4 in 1 mL of DMSO.
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Always handle the solid powder in a chemical fume hood to minimize inhalation risk.

Experimental Protocol: Live Cell Imaging of Labile
Cu+
This protocol provides a general guideline for using Copper Fluor-4 to visualize labile Cu+

pools in live cells. Optimization may be required for specific cell types and experimental

conditions.

Materials:

Copper Fluor-4 stock solution (e.g., 10 mM in DMSO)

Cell culture medium

Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS)

Cultured cells on coverslips or in imaging dishes

Fluorescence microscope

Procedure:

Cell Preparation: Grow cells to the desired confluency on a suitable imaging substrate.

Loading with Copper Fluor-4:

Prepare a working solution of Copper Fluor-4 in cell culture medium or buffer. A typical

final concentration ranges from 0.8 µM to 10 µM.[4][6]

Remove the culture medium from the cells and wash once with warm PBS or HBSS.

Add the Copper Fluor-4 working solution to the cells.

Incubate for 10 to 30 minutes at 37°C, protected from light.[6]

Washing:
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Remove the loading solution.

Wash the cells two to three times with warm PBS or HBSS to remove excess probe.

Imaging:

Mount the coverslip on a slide or place the imaging dish on the microscope stage.

Image the cells using appropriate filter sets for Copper Fluor-4 (Excitation: ~488 nm;

Emission: ~660 nm).[4][5]

Emergency Procedures: A Step-by-Step Response
Plan
In the event of an accidental exposure or spill, a swift and informed response is critical.

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][7]

Skin Contact

In case of contact, immediately flush skin with

plenty of water. Remove contaminated clothing

and shoes. Get medical aid if irritation develops

and persists.[1][7]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[1][7]

Ingestion

If swallowed, do NOT induce vomiting. Never

give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical

attention.[1][7]
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Accidental Release Measures:

Small Spills:

Ensure adequate ventilation.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Place in a suitable, closed container for disposal.

Large Spills:

Evacuate personnel from the area.

Prevent further leakage or spillage if safe to do so.

Do not let the product enter drains.

Contact emergency services and the institutional safety office.

Disposal Plan: Responsible Waste Management
Proper disposal of Copper Fluor-4 and its containers is essential to prevent environmental

contamination.

Chemical Waste: Dispose of unused Copper Fluor-4 and any contaminated materials (e.g.,

pipette tips, gloves) as hazardous chemical waste.

Containers: Dispose of empty containers in accordance with local, state, and federal

regulations. Do not reuse empty containers.

Consult your institution's environmental health and safety office for specific disposal

guidelines. In general, disposal should be conducted by a licensed professional waste

disposal service.[8]

Quantitative Data Summary
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The following table summarizes key quantitative data for Copper Fluor-4.

Property Value

Molecular Formula C38H47F3N2O2S4[7]

Molecular Weight 749.05 g/mol [7]

CAS Number 2365532-64-3[1][2]

Excitation Wavelength ~488 nm[5]

Emission Wavelength ~660 nm[4]

Dissociation Constant (Kd) for Cu+ 2.9 x 10⁻¹³ M[4]

Solubility in DMSO 125 mg/mL (166.88 mM)[5]

pH Stability Range 6 - 8[3][4]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Copper Fluor-4,

from receipt to disposal.
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Caption: Logical workflow for the safe handling of Copper Fluor-4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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